Cas no 2137944-30-8 (2-Propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-)

• Product Name: 2-Propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-
• CAS No: 2137944-30-8
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5259356
• Update Time: 2025-06-26

2-Propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-

• Inchi： 1S/C14H18N2O/c1-10(2)14(17)16-9-11-7-8-15-13-6-4-3-5-12(11)13/h3-6,11,15H,1,7-9H2,2H3,(H,16,17)
• InChI Key： FYSKJDMZSBUKNN-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(NCC1)C=CC=C2)(=O)C(C)=C

Additional information on 2-Propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-

Introduction to 2-Propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- (CAS No. 2137944-30-8)

2-Propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 2137944-30-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of an amide functional group and a complex aromatic system, which contributes to its unique chemical and biological properties. The structural framework of this molecule incorporates a methyl-substituted propenamide core linked to a tetrahydroquinoline moiety, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The tetrahydroquinoline scaffold is particularly noteworthy due to its prevalence in bioactive natural products and synthetic pharmaceuticals. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, often leading to potent pharmacological effects. In particular, derivatives of tetrahydroquinoline have been investigated for their potential in treating various diseases, including neurological disorders and cancer. The incorporation of a methyl-substituted propenamide group into the tetrahydroquinoline framework may enhance the molecule's solubility, bioavailability, and binding affinity to biological targets, making it an attractive scaffold for medicinal chemistry applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies have suggested that the N-methylated propenamide moiety in this compound could serve as a key pharmacophore for interacting with specific enzymes or receptors involved in disease pathways. For instance, computational studies have indicated that this compound might exhibit inhibitory activity against certain kinases or proteases, which are often implicated in cancer progression. Additionally, the aromatic system of the tetrahydroquinoline ring could provide favorable interactions with hydrophobic pockets of biological targets, further enhancing its binding affinity.

The synthesis of 2-propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tetrahydroquinoline moiety typically involves cyclization reactions followed by functional group modifications to achieve the desired substitution pattern. The synthesis of the methyl-substituted propenamide group requires careful consideration of protecting group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to construct such complex molecules with higher efficiency and yield, facilitating their exploration in drug discovery programs.

In vitro studies have begun to elucidate the potential biological activities of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes or pathways relevant to neurological disorders. For example, researchers have observed that derivatives of tetrahydroquinoline can modulate neurotransmitter release or receptor activity in neuronal cells. The presence of the methyl-substituted propenamide group may further enhance these effects by improving membrane permeability or binding affinity. These findings are particularly exciting given the increasing interest in developing novel therapeutics for neurological conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the structural features of this compound make it a valuable tool for understanding enzyme mechanisms and developing inhibitors for therapeutic purposes. The combination of computational modeling and experimental validation has been instrumental in identifying potential drug candidates like this one. By leveraging high-throughput screening technologies and structure-based drug design approaches, researchers can rapidly assess the biological activity of compounds like 2-propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-, accelerating the drug discovery process.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex bioactive molecules. Additionally, its ability to interact with biological targets suggests that it could be used in research tools for studying enzyme function or receptor binding mechanisms. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in both academic research and industrial drug development.

In conclusion,2-propenamide, 2-methyl-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- (CAS No. 2137944-30-8) represents a promising area of investigation in pharmaceutical chemistry and medicinal biology. Its unique structural features—comprising a methyl-substituted propenamide core linked to a tetrahydroquinoline moiety—make it an attractive candidate for further exploration in drug discovery programs aimed at treating neurological disorders and other diseases. Advances in synthetic methodologies and computational chemistry continue to enhance our ability to design and develop novel bioactive molecules like this one.